Cas no 1049932-65-1 (methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate
• CAS No: 1049932-65-1
• MF: C₂₂H₂₂N₂O₅S₂
• MW: 458.550483226776
• CID: 5931602
• PubChem ID: 16827371
• Update Time: 2025-06-14

methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate
• methyl 3-[[1-(4-methylphenyl)sulfonylpyrrolidine-2-carbonyl]amino]-1-benzothiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 3-[[[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]carbonyl]amino]-, methyl ester
• F2378-0110
• methyl 3-(1-tosylpyrrolidine-2-carboxamido)benzo[b]thiophene-2-carboxylate
• 1049932-65-1
• AKOS024644416

• Inchi： 1S/C22H22N2O5S2/c1-14-9-11-15(12-10-14)31(27,28)24-13-5-7-17(24)21(25)23-19-16-6-3-4-8-18(16)30-20(19)22(26)29-2/h3-4,6,8-12,17H,5,7,13H2,1-2H3,(H,23,25)
• InChI Key： JHRUXZSKBWJLST-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(NC(C1CCCN1S(C1=CC=C(C)C=C1)(=O)=O)=O)=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 458.09701415g/mol
• Monoisotopic Mass: 458.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• pka: 12.10±0.20(Predicted)

Additional information on methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate

Research Brief on Methyl 3-[1-(4-Methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate (CAS: 1049932-65-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific enzymatic pathways. Among these, methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate (CAS: 1049932-65-1) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound, with the systematic name methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate, is a synthetic small molecule that has been investigated for its role as a modulator of key cellular processes. Its structure features a benzothiophene core, which is known for its versatility in medicinal chemistry, coupled with a pyrrolidine-2-amido moiety that enhances its binding affinity to target proteins. The presence of the 4-methylbenzenesulfonyl group further contributes to its stability and bioavailability.

Recent studies have explored the synthesis of this compound, emphasizing efficient and scalable routes that ensure high purity and yield. One such study published in the Journal of Medicinal Chemistry detailed a multi-step synthesis involving the condensation of 1-benzothiophene-2-carboxylic acid derivatives with appropriately functionalized pyrrolidine intermediates. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

In terms of biological activity, methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate has shown promise as an inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preclinical studies have demonstrated its ability to attenuate kinase activity in cell-based assays, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting diseases such as cancer and autoimmune disorders.

Further investigations into the compound's mechanism of action have revealed its selective binding to the ATP-binding site of target kinases, thereby disrupting their catalytic activity. Molecular docking studies have provided insights into the key interactions between the compound and kinase domains, highlighting the importance of the benzothiophene and sulfonyl groups in mediating these interactions. These computational analyses have been corroborated by X-ray crystallography data, offering a structural basis for its inhibitory effects.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate. Current research is focused on modifying its scaffold to improve solubility and metabolic stability while retaining its potent biological activity. Additionally, in vivo studies are underway to evaluate its efficacy and safety in animal models, which will be critical for advancing it to clinical trials.

In conclusion, methyl 3-[1-(4-methylbenzenesulfonyl)pyrrolidine-2-amido]-1-benzothiophene-2-carboxylate (CAS: 1049932-65-1) represents a compelling candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activity underscore its potential as a therapeutic agent. Ongoing research efforts aim to address existing limitations and unlock its full therapeutic potential, paving the way for future applications in human health.